Cas no 53253-08-0 (2-Cyclopenten-1-one, 3-hexyl-)

2-Cyclopenten-1-one, 3-hexyl- structure

Product Name:2-Cyclopenten-1-one, 3-hexyl-

CAS No:53253-08-0

MF:C₁₁H₁₈O

MW:166.260023593903

CID:357696

PubChem ID:13234855

Update Time:2025-04-19

2-Cyclopenten-1-one, 3-hexyl- Chemical and Physical Properties

Names and Identifiers

- 2-Cyclopenten-1-one, 3-hexyl-
- 3-hexylcyclopent-2-en-1-one
- DTXSID50530726
- AKOS014508151
- SCHEMBL4867436
- 53253-08-0
- Inchi： 1S/C11H18O/c1-2-3-4-5-6-10-7-8-11(12)9-10/h9H,2-8H2,1H3
- InChI Key： JCUZPBDZUAXCIA-UHFFFAOYSA-N
- SMILES： O=C1C=C(CC1)CCCCCC

Computed Properties

Exact Mass: 166.13584
Monoisotopic Mass: 166.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

2-Cyclopenten-1-one, 3-hexyl- Production Method

Production Method 1

321155-39-9

53253-08-0

95-41-0

Reaction Conditions

1.1 Catalysts: Triruthenium dodecacarbonyl Solvents: Toluene ; 10 min, 100 °C
1.2 3 h, 100 °C; 24 h, 100 °C; 100 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt
1.4 Reagents: Sodium bicarbonate ; neutralized, rt

Reference

: Catalytic intermolecular Pauson-Khand-type reaction: strong directing effect of pyridylsilyl and pyrimidylsilyl groups and isolation of Ru complexes relevant to catalytic reaction

Itami, Kenichiro; Mitsudo, Koichi; Fujita, Kazuyoshi; Ohashi, Youichi; Yoshida, Junichi, Journal of the American Chemical Society, 2004, 126(35), 11058-11066

Production Method 2

321155-39-9

53253-08-0

95-41-0

Reaction Conditions

1.1 Catalysts: Triruthenium dodecacarbonyl Solvents: Toluene ; 3 h, 1 atm, 100 °C; 24 h, 1 atm, 100 °C

Reference

: A pyridylsilyl group expands the scope of catalytic intermolecular Pauson-Khand reactions

Itami, Kenichiro; Mitsudo, Koichi; Yoshida, Junichi, Angewandte Chemie, 2002, 41(18), 3481-3484